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Compound of Interest

Compound Name: Myristyl Acetate

Cat. No.: B107315

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides immediate, essential guidance on the safe handling and
disposal of Myristyl Acetate, also known as Tetradecyl acetate. The following procedures are
designed to minimize risk and ensure a safe laboratory environment.

Physical and Chemical Properties

Myristyl Acetate is a clear, colorless oily liquid. It is soluble in chloroform and methanol, but
insoluble in water.[1][2] Key quantitative data are summarized below for easy reference.

Property Value

Molecular Formula C16H3202

Melting Point 14°CJ[2][3]

Boiling Point 299.00 to 301.00 °C @ 760.00 mm Hg[1]
Flash Point 133.33 °C (272.00 °F)[1]

Density 0.8561 g/cm? (estimate)[3]

Vapor Pressure 0.001000 mmHg @ 25.00 °C (estimate)[1]
Solubility in water 0.03693 mg/L @ 25 °C (estimate)[1]
Storage Temperature 2-8°C[2][4]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b107315?utm_src=pdf-interest
https://www.benchchem.com/product/b107315?utm_src=pdf-body
https://www.benchchem.com/product/b107315?utm_src=pdf-body
https://www.thegoodscentscompany.com/data/rw1452321.html
https://www.bocsci.com/product/myristyl-acetate-cas-638-59-5-130590.html
https://www.bocsci.com/product/myristyl-acetate-cas-638-59-5-130590.html
https://www.chemicalbook.com/price-india/MYRISTYL-ACETATE.htm
https://www.thegoodscentscompany.com/data/rw1452321.html
https://www.thegoodscentscompany.com/data/rw1452321.html
https://www.chemicalbook.com/price-india/MYRISTYL-ACETATE.htm
https://www.thegoodscentscompany.com/data/rw1452321.html
https://www.thegoodscentscompany.com/data/rw1452321.html
https://www.bocsci.com/product/myristyl-acetate-cas-638-59-5-130590.html
https://www.echemi.com/produce/pr2304257404-myristyl-acetate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Hazard Identification and Personal Protective
Equipment (PPE)

While some sources indicate minimal hazards, others classify Myristyl Acetate with the
following GHS hazard statements: Harmful if swallowed, Causes skin irritation, and Causes
serious eye irritation.[3] Therefore, a cautious approach to handling is essential. The following
personal protective equipment is mandatory when handling Myristyl Acetate to prevent
exposure.

PPE Category Item Specifications

Goggles should provide a
complete seal around the
) eyes. A face shield should be
] Chemical safety goggles or a ) ] ) ]
Eye Protection ) used in conjunction with
face shield )
goggles when there is a
significant risk of splashing.[5]

[6]

Nitrile or neoprene gloves are
) ] ] recommended.[5] Ensure
Hand Protection Chemical-resistant gloves
gloves are long enough to

cover the wrists.

A lab coat with long sleeves is
required.[5][7] For larger
) Laboratory coat or chemical- quantities or tasks with a
Body Protection ) ) ) )
resistant apron higher splash risk, a chemical-
resistant apron should be worn

over the lab coat.[5]

Shoes must fully enclose the
feet.[6][7]

Footwear Closed-toe shoes

Operational Plan for Safe Handling

Adherence to a strict operational protocol is crucial for minimizing the risks associated with
Myristyl Acetate.
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. Preparation:
Ensure that an eyewash station and safety shower are readily accessible.
Work in a well-ventilated area, preferably within a chemical fume hood.[4][8]
Assemble all necessary equipment and materials before beginning work.
Don all required personal protective equipment.

. Handling:
Avoid contact with skin, eyes, and clothing.[8][9]
Do not eat, drink, or smoke in the work area.[5]
Use non-sparking tools to prevent fire hazards.[4][8]

Measure and transfer the chemical carefully to avoid splashes and the generation of
aerosols.

. Storage:

Store Myristyl Acetate in a tightly closed container in a dry, cool, and well-ventilated place.

[11[4][8]
The recommended storage temperature is between 2-8°C.[2][4]
Store away from incompatible materials such as oxidizing agents.[10]
. In Case of a Spill:
Evacuate non-essential personnel from the area.
Wearing appropriate PPE, absorb the spill with an inert material (e.g., sand, vermiculite).
Collect the absorbed material into a suitable, closed container for disposal.[8][10]

Clean the spill area thoroughly.
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Disposal Plan

Proper disposal of Myristyl Acetate and contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

o Waste Classification: Chemical waste generators must determine if the discarded chemical is
classified as hazardous waste according to local, regional, and national regulations.[10]

o Containerization: Collect all Myristyl Acetate waste, including contaminated materials like
gloves and absorbent pads, in a clearly labeled, sealed container.

o Disposal Method: The material can be disposed of by removal to a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[8] Do not discharge to
sewer systems.[8]

o Packaging Disposal: Empty containers can be triple-rinsed (or equivalent) and offered for
recycling or reconditioning. Alternatively, puncture the packaging to render it unusable for
other purposes before disposing of it in a sanitary landfill.[8]

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of Myristyl Acetate from
preparation to disposal.
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Caption: Workflow for the safe handling of Myristyl Acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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